Cas no 32750-01-9 ([1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl-)

• Product Name: [1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl-
• CAS No: 32750-01-9
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 293807
• PubChem ID: 10198261
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-diol,6,6'-dimethyl-
• (?à)-2,2'-Dihydroxy-6,6'-dimethyl-1,1'-biphenyl
• (?à)-2,2'-Dihydroxy-6,6'-dimethylbiphenyl
• (?à)-6,6'-Dimethyl[1,1'-biphenyl]-2,2'-diol
• [o,o'-Bitolyl]-6,6'-diol (8CI)
• 2,2'-Bi-m-cresol(6CI,7CI)
• 2,2'-Dihydroxy-6,6'-dimethyl[1,1'-biphenyl]
• 2,2'-Dihydroxy-6,6'-dimethylbiphenyl
• 6,6'-Dimethyl-1,1'-biphenyl-2,2'-diol
• 6,6'-Dimethylbiphenyl-2,2'-diol
• S-6,6'-Dimethyl biphenyl-2,2'-diol
• 6,6'-di-methyl1,1'-biphenyl-2,2'-diol
• DTXSID701290174
• SCHEMBL109980
• 3,3'-dimethylbiphenol
• SZBUJZVUQOCHLJ-UHFFFAOYSA-N
• 32750-01-9
• [1,1-Biphenyl]-2,2-diol,6,6-dimethyl-(9CI)
• 2-(2-hydroxy-6-methylphenyl)-3-methylphenol
• 6,6'-DIMETHYL-[1,1'-BIPHENYL]-2,2'-DIOL

• Inchi： 1S/C14H14O2/c1-9-5-3-7-11(15)13(9)14-10(2)6-4-8-12(14)16/h3-8,15-16H,1-2H3
• InChI Key： SZBUJZVUQOCHLJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C)=C1C1C(=CC=CC=1C)O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5Ų